Amiloride hydrochloride and hydrochlorothiazide

• Molecular Formula: C13H17Cl3N10O5S2
• Molecular Weight: 563.8 g/mol
• IUPAC Name: 6-chloro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide;3,5-diamino-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C7H8ClN3O4S2.C6H8ClN7O.ClH/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5;7-2-4(9)13-3(8)1(12-2)5(15)14-6(10)11;/h1-2,10-11H,3H2,(H2,9,12,13);(H4,8,9,13)(H4,10,11,14,15);1H
• InChI Key: QRDAGKVHMGNVHB-UHFFFAOYSA-N
• SMILES: C1NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl.C1(=C(N=C(C(=N1)Cl)N)N)C(=O)N=C(N)N.Cl
• Related CAS: 68529-45-3 (Parent)
• synonyms: Amidal; Amiduret Trom; Amiloberag; Amiloride; Amiloride Hydrochloride; Amiloride Hydrochloride, Anhydrous; Anhydrous Amiloride Hydrochloride; Hydrochloride, Amiloride; Hydrochloride, Anhydrous Amiloride; Kaluril; Midamor; Midoride; Modamide; Trom, Amiduret
• CAS No.: 57017-78-4

Description

A pyrazine compound inhibiting SODIUM reabsorption through SODIUM CHANNELS in renal EPITHELIAL CELLS. This inhibition creates a negative potential in the luminal membranes of principal cells, located in the distal convoluted tubule and collecting duct. Negative potential reduces secretion of potassium and hydrogen ions. Amiloride is used in conjunction with DIURETICS to spare POTASSIUM loss. (From Gilman et al., Goodman and Gilman's The Pharmacological Basis of Therapeutics, 9th ed, p705)

Scientific Research Applications

Effects on Salt Taste and Intake

A study found that a combination of hydrochlorothiazide and amiloride did not significantly change salivary flow, salt taste, or sodium intake. This suggests that the combined use of these diuretics can reduce drug effects that may compromise the efficacy of either drug when used alone (Mattes & Engelman, 1992).

Analytical Methods in Pharmaceutical Preparations

A differential pulse polarography method using partial least-squares (PLS) for calibration was developed for the simultaneous determination of amiloride and hydrochlorothiazide in pharmaceutical preparations, demonstrating a reliable analytical approach for these drugs (Martín et al., 1999).

Use in Nephrogenic Diabetes Insipidus

Treatment with a combination of hydrochlorothiazide and amiloride in patients with congenital nephrogenic diabetes insipidus showed effectiveness by reducing urinary potassium losses, hypokalemia, and alkalosis, compared to hydrochlorothiazide alone. This indicates a potential therapeutic application in such conditions (Alon & Chan, 1985).

Effects on Kidney Calcium Content

Research on the effects of hydrochlorothiazide and amiloride on kidney calcium content in calcitriol-treated rats showed that concurrent administration of amiloride and calcitriol decreased the total calcium content of the kidney without affecting the femur calcium concentration. This suggests a specific action of these drugs on calcium homeostasis in the kidney (Jacob et al., 1988).

Electrolyte Balance in Long-term Use

A study of patients on long-term use of a combination of amiloride and hydrochlorothiazide showed no significant differences in plasma electrolytes compared to baseline, indicating stability in electrolyte balance during prolonged therapy (Burge & Montuschi, 1976).